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For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Bromo-4-chloro-7-methoxyquinoline is a halogenated and methoxy-substituted quinoline

derivative. Quinoline scaffolds are of significant interest in medicinal chemistry due to their

presence in a wide array of biologically active compounds and pharmaceuticals. This technical

guide provides an in-depth overview of 6-Bromo-4-chloro-7-methoxyquinoline, including its

chemical identity, physicochemical properties, a detailed synthesis protocol, and its crucial role

as a key intermediate in the synthesis of targeted therapies.

Chemical Identity and Properties
IUPAC Name: 6-bromo-4-chloro-7-methoxyquinoline[1][2]

CAS Number: 476660-71-6[1][2][3]

The fundamental physicochemical properties of 6-Bromo-4-chloro-7-methoxyquinoline are

summarized in the table below. This data is essential for its handling, characterization, and

application in synthetic chemistry.
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Property Value Source

Molecular Formula C₁₀H₇BrClNO [1][2][3]

Molecular Weight 272.52 g/mol [1][2]

Appearance Off-white to light yellow powder
Inferred from similar

compounds

Boiling Point 348.9 °C [3]

Monoisotopic Mass 270.93995 Da [1][2]

Synthesis of 6-Bromo-4-chloro-7-methoxyquinoline
The synthesis of 6-Bromo-4-chloro-7-methoxyquinoline is typically achieved through the

chlorination of its corresponding 4-hydroxyquinoline precursor. The following experimental

protocol is based on established methods for the synthesis of similar halo-quinolines.

Experimental Protocol: Chlorination of 6-Bromo-7-
methoxyquinolin-4-ol
Materials:

6-Bromo-7-methoxyquinolin-4-ol

Phosphorus oxychloride (POCl₃)

Toluene (or other suitable high-boiling solvent)

Saturated potassium hydroxide (KOH) aqueous solution

Water

n-Hexane

Round-bottom flask

Reflux condenser
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Stirring apparatus

Filtration apparatus

Procedure:

In a round-bottom flask, suspend 6-Bromo-7-methoxyquinolin-4-ol in phosphorus

oxychloride.

Heat the reaction mixture to reflux and maintain for approximately 2 hours.

Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material

is consumed.

After completion, cool the reaction mixture to room temperature.

Slowly and carefully add the reaction mixture to a flask containing ice-cold water.

Neutralize the acidic solution by the dropwise addition of a saturated potassium hydroxide

solution until the pH reaches 7.

The resulting precipitate, 6-Bromo-4-chloro-7-methoxyquinoline, is collected by filtration.

Wash the solid product with n-hexane and dry under vacuum to yield the final product.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 6-Bromo-4-chloro-7-
methoxyquinoline.
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Synthesis of 6-Bromo-4-chloro-7-methoxyquinoline

6-Bromo-7-methoxyquinolin-4-ol

Chlorination
(Reflux, 2h)

Phosphorus Oxychloride (POCl3)

Quenching & Neutralization
(H2O, KOH) 6-Bromo-4-chloro-7-methoxyquinoline

Role of 6-Bromo-4-chloro-7-methoxyquinoline in Drug Synthesis

6-Bromo-4-chloro-7-methoxyquinoline
(Key Intermediate)

Nucleophilic Aromatic Substitution

Amine-containing Side Chain

Kinase Inhibitor
(e.g., Omipalisib analog)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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